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Compound of Interest

Compound Name: 3-Picolylamine

Cat. No.: B1677787

For Researchers, Scientists, and Drug Development
Professionals

Introduction: 3-Picolylamine, also known as 3-(aminomethyl)pyridine, is a versatile
heterocyclic amine that serves as a crucial building block in the synthesis of a wide array of
chemical compounds.[1][2] Its unique structure, featuring a pyridine ring and a primary amine,
imparts a combination of aromatic and nucleophilic properties, making it a valuable
intermediate in the pharmaceutical, agrochemical, and materials science industries.[1] This
guide provides a comprehensive overview of its chemical structure, properties, synthesis, and
key applications, with a focus on its role in drug discovery and development.

Chemical Structure and Identification

3-Picolylamine is a derivative of pyridine with an aminomethyl substituent at the 3-position.[1]
The presence of both a basic pyridine ring and a primary amino group allows for a diverse
range of chemical modifications, making it an ideal scaffold for creating complex molecular
architectures.[1]
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Identifier Value

CAS Number 3731-52-0

Molecular Formula CeHsNz2

Molecular Weight 108.14 g/mol

IUPAC Name (Pyridin-3-yl)methanamine

Synonyms 3-(Aminomethyl)pyridine, Picolamine

SMILES NCclccencl

InChl 1S/C6H8N2/c7-4-6-2-1-3-8-5-6/h1-3,5H,4,7H2
INChl Key HDOUGSFASVGDCS-UHFFFAOYSA-N

Physicochemical Properties

3-Picolylamine is a colorless to light yellow liquid at room temperature and is completely

miscible with water.[1][3] Its key physical and chemical properties are summarized in the table

below.
Property Value
Appearance Colorless to light yellow liquid
Melting Point -21 °C
Boiling Point 73-74 °C at 1 mmHg
Density 1.062 g/mL at 25 °C
Refractive Index (n20/D) 1.551
Flash Point 100 °C
Solubility Completely miscible in water, ethanol, and ether
pKa Not explicitly available in search results

Synthesis of 3-Picolylamine
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The primary industrial synthesis of 3-Picolylamine involves the catalytic hydrogenation of 3-
cyanopyridine. This process typically utilizes a metal catalyst, such as Raney nickel, under a
hydrogen atmosphere.

Experimental Protocol: Catalytic Hydrogenation of 3-
Cyanopyridine (General Procedure)

This protocol is a generalized representation based on patent literature and may require
optimization for specific laboratory or industrial scales.

Materials:

3-Cyanopyridine

Raney Nickel (catalyst)

Solvent (e.g., water, methanol, or a mixture)

Acetic Acid (to maintain pH)

Hydrogen gas

Procedure:

A solution of 3-cyanopyridine is prepared in the chosen solvent within a high-pressure
reactor (autoclave).

e Aslurry of Raney nickel catalyst in water is added to the reactor.
» Acetic acid is added to the reaction mixture to maintain a constant pH, typically around 5.

e The reactor is sealed and purged with an inert gas, such as nitrogen or argon, before being
pressurized with hydrogen gas (e.g., to 1 bar).

e The reaction mixture is stirred at room temperature.

o Hydrogen uptake is monitored until the theoretical amount for the reduction of the nitrile
group has been consumed.
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e Upon completion, the reactor is depressurized and purged with an inert gas.
e The catalyst is removed by filtration.

e The resulting solution containing 3-Picolylamine can then be purified by distillation or other

appropriate methods.

Starting Material Reagents

3-Cyanopyridine H2 (gas) Raney Nickel (catalyst) Solvent (e.g., H20/MeOH)

Workup & Purification

Filtration (remove catalyst)

:

Distillation

Final Broduct

3-Picolylamine

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Picolylamine.

Applications in Drug Development and Research

3-Picolylamine is a highly valued building block in medicinal chemistry due to the prevalence
of the pyridine scaffold in FDA-approved drugs. Its bifunctional nature allows for its
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incorporation into a wide range of molecular frameworks to generate novel therapeutic agents.

Role as a Pharmaceutical Intermediate

3-Picolylamine serves as a key intermediate in the synthesis of active pharmaceutical
ingredients (APIs).[1] Its pyridine ring and amine functional group enable a variety of chemical
transformations, making it instrumental in creating complex molecules for drug discovery.[1]
Derivatives of 3-Picolylamine have been investigated for their potential as anticancer agents,
with some showing activity against lung and breast cancer cell lines. It is also a building block
for drugs targeting neurological disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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